Cas no 1177323-83-9 (Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate)

• Product Name: Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate
• CAS No: 1177323-83-9
• MF: C₁₅H₂₁NO₈
• MW: 343.3291451931
• CID: 3055926
• PubChem ID: 16495550
• Update Time: 2025-11-02

Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate
• AKOS001476957
• 1177323-83-9
• ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate;oxalic acid

• Inchi： 1S/C13H19NO4.C2H2O4/c1-4-18-13(15)8-12(14)9-5-10(16-2)7-11(6-9)17-3;3-1(4)2(5)6/h5-7,12H,4,8,14H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： RKMZNXNORDTEPN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=C(C=C(C=1)OC)OC)N)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 343.12671663Da
• Monoisotopic Mass: 343.12671663Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

Additional information on Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate

Comprehensive Guide to Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate (CAS No. 1177323-83-9)

Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate (CAS No. 1177323-83-9) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique 3,5-dimethoxyphenyl moiety and ethyl ester functionality, has garnered attention for its potential in drug discovery and biochemical studies. Researchers and industry professionals frequently search for this compound due to its relevance in developing novel therapeutic agents and its role as a key intermediate in organic synthesis.

The molecular structure of Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate features an amino group and a propanoate ester, which contribute to its reactivity and versatility. The presence of dimethoxy substituents on the phenyl ring enhances its solubility in organic solvents, making it a valuable building block in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the growing demand for sustainable and efficient synthetic methodologies.

In the pharmaceutical industry, Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate is often explored for its potential as a precursor in the synthesis of bioactive molecules. Its amino acid-like structure makes it a candidate for developing peptidomimetics and small-molecule inhibitors. Additionally, the compound's oxalate salt form improves its stability and handling properties, which is crucial for large-scale production and storage. These attributes have made it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

The compound's applications extend beyond pharmaceuticals. It is also utilized in agrochemical research, where its structural features are leveraged to design new crop protection agents. The 3,5-dimethoxyphenyl group, in particular, is known to interact with biological targets, making it a valuable scaffold for developing herbicides and fungicides. This dual applicability in pharma and agrochemical sectors underscores its importance in modern chemical research.

From a market perspective, the demand for Ethyl 3-amino-3-(3,5-dimethoxhenyl)propanoate oxalate is driven by the expanding biotech and pharmaceutical industries. With the rise of personalized medicine and targeted therapies, the need for high-quality intermediates like this compound has surged. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes and cost-effective production to meet this demand. Furthermore, regulatory compliance and quality control are critical factors influencing its commercial availability.

In laboratory settings, handling Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate requires standard safety precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, its storage conditions should adhere to guidelines for organic salts to ensure longevity and purity. Researchers often seek detailed spectroscopic data (e.g., NMR, IR, and MS) and analytical methods to verify its identity and quality, which are essential for reproducibility in experiments.

The future of Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate looks promising, with ongoing studies exploring its potential in neurological disorders and metabolic diseases. Its compatibility with combinatorial chemistry and fragment-based drug design positions it as a versatile tool for innovation. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point in cutting-edge research and industrial applications.

For those interested in sourcing Ethyl 3-amino-3-(3,5-dimethoxyphenyl)propanoate oxalate, it is advisable to consult reputable suppliers who provide certificates of analysis (CoA) and technical support. The compound's niche applications and specialized nature make it essential to partner with vendors who prioritize purity and reliability. Whether for academic research or industrial use, this compound offers a wealth of opportunities for advancing scientific knowledge and technological innovation.